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Compound of Interest

Compound Name: Diberal, (-)-

Cat. No.: B12777551

For Immediate Release

Researchers and drug development professionals handling Diberal, (-)- also known as (-)-5-
Ethyl-5-(1,3-dimethylbutyl)barbituric acid, must adhere to stringent disposal procedures due to
its classification as a controlled substance and its potential environmental impact. This guide
provides essential safety and logistical information for the proper disposal of this barbituric acid
derivative.

Diberal, (-)- falls under the category of barbituric acid derivatives, which are regulated as
controlled substances by the Drug Enforcement Administration (DEA). Specifically, any
substance containing a derivative of barbituric acid is generally classified as a Schedule Il
depressant under 21 CFR § 1308.13(c)(3).[1][2] Improper disposal not only poses a risk of
environmental contamination due to the persistence of barbiturates in aquatic environments but
also violates federal regulations.[3][4][5]

Key Disposal Principles and Procedures

The disposal of Diberal, (-)- must be conducted in a manner that ensures the substance is
non-retrievable. The DEA has stated that incineration is the only destruction method currently
reviewed that meets this standard.[6] Standard laboratory practices such as disposal down the
sink or in regular trash are strictly prohibited.[7]

Step-by-Step Disposal Protocol:
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e Segregation and Labeling:

o Expired, unwanted, or damaged containers of Diberal, (-)- should be clearly labeled for
disposal (e.g., "EXPIRED - TO BE DISPOSED OF").

o These materials must be segregated from the active inventory but remain in a securely
locked storage location.[7]

o Contact Environmental Health & Safety (EHS):

o Your institution's EHS department is the primary point of contact for initiating the disposal
process. They will provide specific guidance and facilitate the collection of the controlled
substance waste.

o Transfer to a DEA-Registered Reverse Distributor:

o The EHS department will typically coordinate with a DEA-registered reverse distributor for
the proper transfer and destruction of the controlled substance.[6][7][8][9][10][11][12]
Reverse distributors are authorized by the DEA to handle and destroy controlled
substances in compliance with all regulations.[8][10]

e Documentation and Record-Keeping:
o Meticulous record-keeping is a critical component of controlled substance disposal.

o For Schedule Ill substances, a record of the transfer to the reverse distributor must be
maintained. This includes the date, manner of disposal, and the names and addresses of
both parties.[6]

o The reverse distributor is responsible for completing DEA Form 41 (Registrants Inventory
of Drugs Surrendered) to document the destruction and must provide a copy to the
registrant.[6][9]

o All disposal records must be maintained for a minimum of two years.[12][13]

Handling Different Types of Waste

It is important to distinguish between recoverable and non-recoverable waste:
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» Recoverable Waste: This includes expired or unwanted product, unused dilutions, and
spilled material that can be cleaned up.[7] This type of waste must be disposed of through a
reverse distributor.

o Non-Recoverable Waste: This refers to residual amounts of the substance remaining in an
"empty" container (e.g., a vial or syringe) that cannot be drawn out.[7] These empty
containers may often be disposed of in a biohazard sharps container, and the zeroing out of
the container balance on the usage log serves as the disposal record.[7]

« Contaminated Materials: Items such as personal protective equipment (PPE) or absorbent
pads contaminated with Diberal, (-)- should be handled as hazardous waste and disposed of
according to your institution's EHS guidelines.

Quantitative Data Summary

Data Point Valuel/lnformation Source
DEA Schedule Likely Schedule 11l 21 CFR § 1308.13[1][2]
Record Retention Period At least 2 years after disposal [12][13]

] ) Incineration via a DEA-
Primary Disposal Method ] o [6]
registered reverse distributor

DEA Form 41 (Inventory of
Key DEA Forms [6]119]
Drugs Surrendered)

Experimental Protocols Cited

This guidance is based on established regulatory protocols from the Drug Enforcement
Administration and best practices from institutional Environmental Health & Safety
departments. No experimental laboratory protocols for the chemical alteration of Diberal, (-)-
for disposal are recommended or permitted due to its status as a controlled substance. The
primary "protocol" is the legally mandated chain-of-custody transfer to a licensed reverse
distributor.

Disposal Workflow Diagram
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Caption: Disposal workflow for Diberal, (-)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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